Cas no 831203-15-7 (2-(5-bromopyrimidin-2-yl)acetonitrile)
2-(5-bromopyrimidin-2-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-pyrimidineacetonitrile
- 2-(5-Bromopyrimidin-2-yl)acetonitrile
- 2-Pyrimidineacetonitrile,5-bromo-
- 2-Pyrimidineacetonitrile,5-bromo
- (5-Bromo-pyrimidin-2-yl)-acetonitrile
- 5-Bromo-2-pyrimidineacetonitrile (ACI)
- AKOS013187530
- XLGDBMBECTZVKI-UHFFFAOYSA-N
- 2-(5-Bromo-2-pyrimidyl)acetonitrile
- SCHEMBL1763006
- DS-10677
- MFCD11111850
- 831203-15-7
- (5-bromopyrimidin-2-yl)acetonitrile
- DB-075901
- DTXSID50672019
- CS-W006610
- SB15867
- 2-(5-bromopyrimidin-2-yl)acetonitrile
-
- MDL: MFCD11111850
- Inchi: 1S/C6H4BrN3/c7-5-3-9-6(1-2-8)10-4-5/h3-4H,1H2
- InChI Key: XLGDBMBECTZVKI-UHFFFAOYSA-N
- SMILES: N#CCC1N=CC(Br)=CN=1
Computed Properties
- Exact Mass: 196.95900
- Monoisotopic Mass: 196.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6A^2
- XLogP3: 0.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.7±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 293.8℃ at 760 mmHg
- Flash Point: 131.5±21.8 °C
- Refractive Index: 1.584
- PSA: 49.57000
- LogP: 1.30518
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-(5-bromopyrimidin-2-yl)acetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
2-(5-bromopyrimidin-2-yl)acetonitrile Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(5-bromopyrimidin-2-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-1g |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 1g |
1587.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-100mg |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 100mg |
614CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-5g |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 5g |
6342CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-250mg |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 250mg |
1335CNY | 2021-05-08 | |
| Fluorochem | 076477-1g |
5-Bromo-2-pyrimidineacetonitrile |
831203-15-7 | 95% | 1g |
£214.00 | 2022-03-01 | |
| Fluorochem | 076477-5g |
5-Bromo-2-pyrimidineacetonitrile |
831203-15-7 | 95% | 5g |
£640.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-200mg |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 200mg |
705.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ130-50mg |
2-(5-bromopyrimidin-2-yl)acetonitrile |
831203-15-7 | 98% | 50mg |
352.0CNY | 2021-07-12 | |
| Chemenu | CM121231-1g |
2-(5-Bromo-2-pyrimidyl)acetonitrile |
831203-15-7 | 95% | 1g |
$271 | 2021-08-06 | |
| Chemenu | CM121231-250mg |
2-(5-Bromo-2-pyrimidyl)acetonitrile |
831203-15-7 | 95% | 250mg |
$*** | 2023-05-29 |
2-(5-bromopyrimidin-2-yl)acetonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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